2-Methyl-N-(3-methylbutyl)oxolan-3-amine

• Molecular Formula: C10H21NO
• Molecular Weight: 171.28 g/mol
• IUPAC Name: 2-methyl-N-(3-methylbutyl)oxolan-3-amine
• InChI: InChI=1S/C10H21NO/c1-8(2)4-6-11-10-5-7-12-9(10)3/h8-11H,4-7H2,1-3H3
• InChI Key: VLGAUPQKCJMURM-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CCO1)NCCC(C)C

Description

2-Methyl-N-(3-methylbutyl)oxolan-3-amine is a heterocyclic amine featuring a tetrahydrofuran (oxolane) ring substituted with a methyl group at position 2 and an N-(3-methylbutyl)amine moiety at position 2. Its molecular formula is C₁₀H₂₁NO, with a molecular weight of 171.28 g/mol. However, specific applications remain understudied, necessitating comparisons with structurally related compounds to infer properties and uses.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-N-(3-methylbutyl)oxolan-3-amine typically involves the reaction of 2-methyl-3-oxolanyl chloride with 3-methylbutylamine. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then purified using standard techniques such as distillation or chromatography to obtain the desired product.

Industrial Production Methods

Industrial production of 2-Methyl-N-(3-methylbutyl)oxolan-3-amine may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, and may include additional steps such as solvent extraction and recrystallization to ensure the final product meets industrial standards.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-N-(3-methylbutyl)oxolan-3-amine can undergo various types of chemical reactions, including:

Oxidation: The amine group can be oxidized to form the corresponding nitroso or nitro compound.

Reduction: The oxolane ring can be reduced to form the corresponding tetrahydrofuran derivative.

Substitution: The amine group can participate in nucleophilic substitution reactions, where it is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents such as alkyl halides or acyl chlorides can be used in the presence of a base to facilitate nucleophilic substitution.

Major Products Formed

Oxidation: Nitroso or nitro derivatives.

Reduction: Tetrahydrofuran derivatives.

Substitution: Various substituted amines depending on the nucleophile used.

Scientific Research Applications

2-Methyl-N-(3-methylbutyl)oxolan-3-amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: It can be used in the study of enzyme-substrate interactions and as a probe in biochemical assays.

Industry: Used in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism by which 2-Methyl-N-(3-methylbutyl)oxolan-3-amine exerts its effects depends on the specific application. In biochemical assays, it may interact with enzymes or receptors, altering their activity. The molecular targets and pathways involved would vary based on the specific biological system being studied.

Comparison with Similar Compounds

Comparison with Structural Analogs

Aliphatic Amines

Diisopentylamine (N,N-bis(3-methylbutyl)amine)

• Molecular Formula : C₁₀H₂₃N
• Molecular Weight : 157.30 g/mol
• Key Properties : A liquid with a boiling point of 121–122°C at 13.3 kPa and density of 0.77 g/cm³ .
• Comparison: Diisopentylamine lacks the oxolane ring but shares the 3-methylbutyl substituent. The absence of the heterocyclic ring reduces steric hindrance, likely enhancing its reactivity in alkylation or acylation reactions.

Oxolane-Containing Amines

N-(3-Bromophenyl)-2-methyloxolan-3-amine

• Molecular Formula: C₁₁H₁₄BrNO
• Molecular Weight : 256.14 g/mol .
• Higher molecular weight (256.14 vs. 171.28 g/mol) suggests increased hydrophobicity, which could influence bioavailability in pharmaceutical contexts. Applications: Likely used in cross-coupling reactions or as a brominated building block in medicinal chemistry.

Imine Derivatives

3-Methyl-N-(3-methylbutylidene)butan-1-amine

• Key Features : An imine (Schiff base) derivative with a 3-methylbutylidene group .
• Comparison: The imine functional group (C=N) confers sensitivity to hydrolysis, contrasting with the stable amine group in the target compound. Applications: May serve as a ligand in catalysis or a precursor for heterocyclic synthesis.

Organophosphorus Compounds

3-Methylbutyl S-2-diisopropylaminoethyl methylphosphonothioate

• Molecular Formula: C₁₄H₃₂NO₂PS
• Molecular Weight : 309.44 g/mol .
• Bulkier structure (309.44 g/mol) and phosphorus center enable interactions with acetylcholinesterase, suggesting agrochemical or biochemical applications.

Research Insights

• Synthetic Accessibility : The target compound’s oxolane ring may complicate synthesis compared to linear amines like diisopentylamine, requiring specialized cyclization steps.
• Bioactivity Potential: The oxolane scaffold resembles morpholine derivatives used in drug delivery, suggesting possible applications in enhancing solubility or bioavailability .
• Stability : Unlike imine derivatives , the target compound’s amine group offers greater stability under physiological conditions, favoring pharmaceutical use.

Biological Activity

2-Methyl-N-(3-methylbutyl)oxolan-3-amine is a compound of interest in medicinal chemistry due to its potential therapeutic applications. This article explores its biological activity, including mechanisms of action, effects on various biological systems, and relevant research findings.

Chemical Structure

The compound can be described structurally as follows:

• Molecular Formula : C₉H₁₅N
• IUPAC Name : 2-Methyl-N-(3-methylbutyl)oxolan-3-amine

Research indicates that 2-Methyl-N-(3-methylbutyl)oxolan-3-amine interacts with specific biological targets, leading to various pharmacological effects. Its activity may involve:

• Inhibition of Enzymatic Pathways : The compound has shown potential as an inhibitor in certain enzymatic pathways, which could be beneficial in treating conditions like cancer or bacterial infections.
• Cellular Uptake : Studies have demonstrated that the compound can be effectively taken up by cells, enhancing its therapeutic potential.

Anticancer Activity

Recent studies have evaluated the anticancer properties of 2-Methyl-N-(3-methylbutyl)oxolan-3-amine. Notably, it has been tested against various cancer cell lines, including:

• Triple-negative breast cancer (MDA-MB-231)
• Breast cancer (MCF-7)

Results indicated that the compound exhibited significant inhibitory effects on cell proliferation at concentrations ranging from 1.52 to 6.31 μM. The selectivity index for cancer cells compared to normal cells was reported to be between 5.5 to 17.5 times higher, indicating a promising therapeutic window for targeting malignancies without affecting healthy cells .

Antibacterial Activity

In addition to its anticancer properties, 2-Methyl-N-(3-methylbutyl)oxolan-3-amine has also been evaluated for antibacterial activity. It demonstrated significant inhibition against bacterial strains such as Staphylococcus aureus and Klebsiella pneumoniae, with inhibition percentages reaching up to 80% at certain concentrations .

Case Study 1: Anticancer Efficacy

A study focusing on the effect of this compound on MDA-MB-231 cells revealed that it induced apoptosis significantly, with a notable increase in annexin V-FITC positive cells observed during flow cytometry analysis. This suggests that the compound not only inhibits cell growth but also actively promotes programmed cell death in cancerous cells .

Case Study 2: Antibacterial Mechanism

Another investigation assessed the antibacterial mechanism of action. The compound was found to disrupt bacterial growth by inhibiting key enzymes involved in metabolic pathways critical for bacterial survival. This was evidenced by a reduction in biofilm formation and overall bacterial viability when treated with the compound .

Data Summary

The following table summarizes key findings regarding the biological activity of 2-Methyl-N-(3-methylbutyl)oxolan-3-amine:

Activity Type	Target Cell Line/Organism	Concentration (μM)	Effect	Reference
Anticancer	MDA-MB-231	1.52 - 6.31	Significant cell growth inhibition
Anticancer	MCF-7	1.52 - 6.31	Significant cell growth inhibition
Antibacterial	Staphylococcus aureus	50	80% inhibition of growth
Antibacterial	Klebsiella pneumoniae	50	Significant biofilm inhibition